tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate

• IUPAC Name: tert-butyl 3-cyano-8-azaspiro[4.5]decane-8-carboxylate
• InChI: InChI=1S/C15H24N2O2/c1-14(2,3)19-13(18)17-8-6-15(7-9-17)5-4-12(10-15)11-16/h12H,4-10H2,1-3H3
• InChI Key: OWIPYOCNWCDVIL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC2(CCC(C2)C#N)CC1
• Molecular Formula: C15H24N2O2
• Molecular Weight: 264.36 g/mol

Description

tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate is a chemical compound with the molecular formula C15H24N2O2 and a molecular weight of 264.36326 g/mol

Preparation Methods

The synthesis of tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate involves several steps. One common method includes the reaction of tert-butyl 3-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate with N,N-dimethylformamide dimethyl acetal . The reaction typically occurs in toluene under reflux conditions for about 2 hours. The resulting mixture is then subjected to column chromatography to isolate the desired product .

Chemical Reactions Analysis

tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized under specific conditions to form different oxidation products.

Reduction: It can be reduced using common reducing agents to yield various reduced forms.

Substitution: The compound can undergo substitution reactions, particularly at the cyano group, leading to the formation of different substituted derivatives.

Common reagents used in these reactions include hydrazine hydrate, N,N-dimethylformamide dimethyl acetal, and various oxidizing and reducing agents . The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate has several scientific research applications, including:

Chemistry: It is used as an intermediate in the synthesis of other spirocyclic compounds, which are valuable in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including its interactions with various biological targets.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and advanced materials.

Mechanism of Action

The mechanism of action of tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate involves its interaction with specific molecular targets and pathways. The compound can form complexes with various biological molecules, leading to changes in their activity and function . The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

tert-Butyl2-cyano-8-azaspiro[4.5]decane-8-carboxylate can be compared with other similar spirocyclic compounds, such as:

• tert-Butyl 2-oxo-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
• tert-Butyl 3-oxo-2,8-diazaspiro[4.5]decane-8-carboxylate
• tert-Butyl 8-oxo-2-azaspiro[4.5]decane-2-carboxylate

These compounds share similar structural features but differ in their specific functional groups and reactivity. The uniqueness of this compound lies in its cyano group, which imparts distinct chemical properties and reactivity compared to other spirocyclic compounds.